Cas no 83566-33-0 (Ethyl 4-aminoquinazoline-2-carboxylate)

• Product name: Ethyl 4-aminoquinazoline-2-carboxylate
• CAS No: 83566-33-0
• MF: C₁₁H₁₁N₃O₂
• MW: 217.22394
• CID: 1809603
• PubChem ID: 12773129

Ethyl 4-aminoquinazoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-aminoquinazoline-2-carboxylate
• 2-quinazolinecarboxylic acid, 4-amino-, ethyl ester
• LogP
• DB-351538
• 83566-33-0
• AB59080

• Inchi： InChI=1S/C11H11N3O2/c1-2-16-11(15)10-13-8-6-4-3-5-7(8)9(12)14-10/h3-6H,2H2,1H3,(H2,12,13,14)
• InChI Key： ITTNRKSYHIROFH-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=NC2=CC=CC=C2C(=N1)N

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.1Ų
• XLogP3: 1.9